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Compound of Interest

Compound Name: Fluopipamine

Cat. No.: B5048541 Get Quote

Disclaimer: There is currently no publicly available, detailed information regarding the specific

safe handling procedures, Material Safety Data Sheet (MSDS), or comprehensive toxicity data

for Fluopipamine. This compound is a recently discovered potential herbicide, and research

has primarily focused on its mechanism of action in plants. Therefore, the following information

is based on general principles for handling new and uncharacterized chemical compounds and

the limited scientific data available.

Introduction to Fluopipamine
Fluopipamine, with the chemical name 6-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-N-(2-

methoxy-5-methylphenyl)-1,3,5-triazine-2,4-diamine, is a novel small molecule that has been

identified as a putative antagonist of cellulose synthase 1 (CESA1).[1][2][3] It is being

investigated for its potential as a pre-emergent herbicide.[1]

General Safety Precautions for Uncharacterized
Compounds
In the absence of specific safety data, Fluopipamine should be handled with extreme caution,

assuming it is potentially hazardous. Researchers, scientists, and drug development

professionals should adhere to standard laboratory safety protocols for handling new chemical

entities. These general procedures include:
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Engineering Controls: All work with Fluopipamine should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE): A comprehensive assessment of potential hazards

should be conducted to determine the appropriate PPE. Based on general best practices for

handling potentially hazardous chemicals, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In cases where dust or aerosols may be generated, a properly

fitted respirator is advised.

Hygiene Practices: Avoid inhalation, ingestion, and direct contact with skin and eyes. Do not

eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.

Storage: Store Fluopipamine in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials.

Spill and Waste Disposal: In case of a spill, follow established laboratory procedures for

cleaning up potentially hazardous materials. All waste containing Fluopipamine should be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.

Known Biological Effects and Mechanism of Action
in Plants
Current research indicates that Fluopipamine acts as a cellulose biosynthesis inhibitor in

plants, specifically targeting the cellulose synthase enzyme 1 (CESA1) in Arabidopsis thaliana.

[1][2][3] Inhibition of this enzyme disrupts the formation of the plant cell wall, leading to a range

of observable phenotypes.

Experimental Observations
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Studies on Arabidopsis seedlings have demonstrated that exposure to Fluopipamine results

in:

A significant decrease in the incorporation of radiolabeled glucose into cellulose, confirming

its role as a cellulose biosynthesis inhibitor.[4][5]

Various developmental defects, including swollen roots, loss of anisotropic cellular

expansion, ectopic lignification, and inhibition of etiolation.[1][2]

The following diagram illustrates the proposed mechanism of action of Fluopipamine in plants.

Fluopipamine Cellulose Synthase 1 (CESA1)inhibits Cellulose Biosynthesiscatalyzes Aberrant Plant Phenotypes
(e.g., swollen roots, ectopic lignification)

disruption leads to

Click to download full resolution via product page

Caption: Proposed mechanism of action of Fluopipamine in plants.

Application Notes and Protocols
Due to the limited research and lack of safety data, specific, detailed application notes and

experimental protocols for the safe handling of Fluopipamine cannot be provided at this time.

It is imperative for any researcher working with this compound to perform a thorough risk

assessment and to consult with their institution's environmental health and safety department.

The supplier or the laboratory that synthesized the compound should be contacted to obtain

any available safety information.

Quantitative Data
There is no quantitative data available regarding the toxicity, occupational exposure limits, or

other safety-related parameters for Fluopipamine. The only available quantitative data from

the cited research pertains to its biological activity in plants.
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Parameter Value Organism Reference

Inhibition of

[14C]glucose

incorporation into

cellulose

~70% decrease at 20

µM

Arabidopsis thaliana

seedlings
[4][5]

Note: This data reflects the herbicidal activity of Fluopipamine and should not be used to infer

its toxicological properties in animals or humans.

In conclusion, while Fluopipamine presents an interesting avenue for herbicide research, the

absence of safety and toxicity data necessitates a highly cautious approach to its handling.

Adherence to rigorous safety protocols is essential to minimize potential risks to researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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